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Compound of Interest

Compound Name: Thiotraniliprole

Cat. No.: B15141094

An In-depth Technical Guide to the Environmental Fate and Toxicology of Tetraniliprole

Introduction

Tetraniliprole is a systemic insecticide belonging to the anthranilic diamide class.[1] It is utilized
for the control of a broad spectrum of chewing and sucking insect pests across a variety of
agricultural crops, including corn, soybeans, fruits, and vegetables, as well as on turfgrass.[1]
[2] This technical guide provides a comprehensive overview of the environmental fate and
toxicological profile of Tetraniliprole, intended for researchers, scientists, and professionals in
drug development.

Mode of Action

Tetraniliprole functions by targeting the ryanodine receptors (RyRs) in the muscle cells of
insects.[2][3] These receptors are intracellular calcium channels critical for muscle contraction.
[4] Tetraniliprole acts as an agonist, causing an uncontrolled release of calcium from the
sarcoplasmic reticulum, which leads to impaired muscle regulation, paralysis, and ultimately the
death of the insect.[5][6] This mode of action is highly selective for insect RyRs, contributing to
its lower toxicity in mammals.[7]
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Figure 1: Signaling pathway of Tetraniliprole's mode of action in insect muscle cells.
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Environmental Fate

The environmental fate of Tetraniliprole is characterized by its persistence, mobility, and
degradation pathways in soil and aquatic systems.

Degradation and Metabolism

Tetraniliprole is categorized as slightly persistent to persistent in the environment.[1] The
primary routes of degradation are hydrolysis under neutral and basic pH conditions and
aqueous photolysis.[1] In sall, it is stable under aerobic conditions. One of the major
environmental degradates is BCS-CQ63359, also known as tetraniliprole quinazolinone.[1] This
degradate, along with the parent compound, is considered a residue of concern for aquatic
organisms and terrestrial vertebrates.[1] For terrestrial invertebrates, only the parent
Tetraniliprole is considered a residue of concern.[1]

4 Degradation Pathways A

(Soil Metabolism)
T N
AQerus PhotoIYSis)— Tetran(llglggl_%gggl;;g)lmone
\\ s

- J

Click to download full resolution via product page

Figure 2: Primary degradation pathways of Tetraniliprole in the environment.

Mobility

Tetraniliprole has a moderate solubility in water and is classified as moderately mobile.[1] This
indicates a potential for it to leach into groundwater and be transported to surface water via

runoff and erosion.[1]
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Parameter Value Reference

Persistence Slightly persistent to persistent  [1]

Hydrolysis and aqueous

Primary Degradation ] [1]
photolysis
Major Degradate Tetraniliprole quinazolinone [1]
Mobility Moderately mobile [1]
Toxicology

The toxicological profile of Tetraniliprole varies significantly among different classes of
organisms.

Aquatic Toxicology

Tetraniliprole is slightly to practically non-toxic to freshwater fish on an acute exposure basis.[1]
However, it is highly toxic to freshwater invertebrates.[1] Chronic exposure to fish has shown
effects at lower concentrations than acute exposure.[8] The residues of concern for all aquatic
taxa are both Tetraniliprole and its degradate, tetraniliprole quinazolinone.[1]

Organism Group Acute Toxicity Chronic Toxicity Reference
Freshwater Fish >5,450 ppb (LC50) 646 ppb (NOAEC) [1][8]
Freshwater

71.5 ppb (EC50) 12.5 ppb (NOEC) [1]
Invertebrates

Aquatic Plants
11,300 ppb - [1]
(Vascular)

Aquatic Plants (Non-
910 ppb - [1]
vascular)

Terrestrial Toxicology
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Birds and Mammals: Tetraniliprole is considered practically non-toxic to birds and mammals on
an acute oral exposure basis.[1] The EPA has concluded that occupational and residential
exposures to Tetraniliprole do not pose a significant health risk.[1]

Pollinators: Tetraniliprole is highly toxic to adult and larval honeybees on an acute oral
exposure basis.[1] It is also highly toxic to adult honeybees through contact exposure.[1]

Organism Group Toxicity Value Route of Exposure  Reference
Birds Practically non-toxic Acute Oral [1]
Mammals Practically non-toxic Acute Oral [1]

0.00142 pg ai/bee

Honeybees Acute Oral [1]
(LD50)
0.156 ug ai/bee

Honeybees Acute Contact [1]
(LD50)

Human Health

The U.S. EPA has classified Tetraniliprole as having "Suggestive Evidence of Carcinogenic
Potential”.[1] However, due to no adverse effects being observed in toxicological studies
submitted for registration, the EPA has concluded that dietary exposures do not pose a

significant human health risk.[1]

Experimental Protocols

Detailed experimental protocols for the environmental fate and toxicology studies of
Tetraniliprole are based on standardized guidelines, such as those from the OECD and EPA.

Environmental Fate Study Workflow

A typical aerobic soil metabolism study for Tetraniliprole would follow this general workflow:
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Aerobic Soil Metabolism Study Workflow
‘ Soil Collection & C} H ppl of 14C- H Incubation (Aerobic, Dark, Controlled Temp.) H Periodic Sampling H Extraction of Soil Samples H Analysis (LSC, HPLC, LC-MS) H Data Analysis (DT50 Calculauon)‘
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Figure 3: Generalized workflow for an aerobic soil metabolism study.

Methodology:

Soil Selection: Representative agricultural soils are chosen and characterized for properties
like texture, pH, organic carbon content, and microbial biomass.

o Test Substance: Radiolabeled ([*4C]) Tetraniliprole is used to trace its degradation and the
formation of metabolites.

o Application: The test substance is applied to soil samples at a rate relevant to its agricultural
use.

¢ Incubation: Samples are incubated under controlled aerobic conditions (temperature,
moisture) in the dark to prevent photodegradation.

o Sampling and Extraction: Soil samples are taken at various time intervals and extracted
using appropriate solvents.

o Analysis: Extracts are analyzed using techniques like Liquid Scintillation Counting (LSC) to
quantify total radioactivity, and High-Performance Liquid Chromatography (HPLC) and Liquid
Chromatography-Mass Spectrometry (LC-MS) to identify and quantify the parent compound
and its metabolites.

» Data Analysis: The rate of degradation is determined, and the half-life (DT50) is calculated.

Aquatic Toxicology Study Workflow
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An acute toxicity test on freshwater fish, such as the Rainbow Trout (Oncorhynchus mykiss),
would generally be conducted as follows:

Methodology:

o Test Organisms: Fish are sourced from a reputable supplier and acclimated to laboratory
conditions.

o Test Conditions: The study is conducted in a controlled environment with specific water
quality parameters (temperature, pH, dissolved oxygen).

o Exposure: Fish are exposed to a range of concentrations of Tetraniliprole in the water for a
set period (e.g., 96 hours). A control group is exposed to untreated water.

o Observations: Mortality and any sublethal effects (e.g., abnormal behavior, respiratory
distress) are observed and recorded at regular intervals.[8]

o Data Analysis: The concentration that is lethal to 50% of the test population (LC50) is
calculated using statistical methods.

Conclusion

Tetraniliprole is an effective insecticide with a specific mode of action targeting insect ryanodine
receptors. Its environmental fate is characterized by moderate mobility and persistence, with
hydrolysis and photolysis being key degradation pathways. While it exhibits low acute toxicity to
vertebrates, it is highly toxic to non-target organisms such as freshwater invertebrates and
honeybees. This necessitates careful management of its application to mitigate potential
environmental risks. Further research into the chronic effects on non-target species and the
environmental behavior of its degradates will continue to be important for a comprehensive risk
assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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